Cas no 59257-16-8 (Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester)

• Product Name: Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester
• CAS No: 59257-16-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 2132764
• PubChem ID: 21427569
• Update Time: 2025-05-24

Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester
• (4-aminophenyl) N-benzylcarbamate
• PBUNDAGYJADMAU-UHFFFAOYSA-N
• SCHEMBL11673207
• (Phenylmethyl)-carbamic acid 4-aminophenyl ester
• 59257-16-8
• p-(N-benzylcarbamoyloxy)aniline
• 4-AMINOPHENYL BENZYLCARBAMATE
• 4-AMINOPHENYLBENZYLCARBAMATE
• DTXSID30613667

• MDL： MFCD12911760
• Inchi： 1S/C14H14N2O2/c15-12-6-8-13(9-7-12)18-14(17)16-10-11-4-2-1-3-5-11/h1-9H,10,15H2,(H,16,17)
• InChI Key： PBUNDAGYJADMAU-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 242.105527694Da
• Monoisotopic Mass: 242.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester

Carbamic Acid, (Phenylmethyl)-, 4-Aminophenyl Ester: A Comprehensive Overview

Carbamic acid, (phenylmethyl)-, 4-aminophenyl ester, also known by its CAS number 59257-16-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of carbamic acid, with a phenylmethyl group attached to the nitrogen atom and a 4-aminophenyl group as the ester moiety. The structure of this compound is characterized by its aromatic rings and the presence of an amine group, which contributes to its unique chemical properties.

The synthesis of carbamic acid, (phenylmethyl)-, 4-aminophenyl ester involves a multi-step process that typically begins with the preparation of the corresponding carbamic acid intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, which not only reduces reaction time but also enhances selectivity.

In terms of applications, carbamic acid, (phenylmethyl)-, 4-aminophenyl ester has been studied for its potential in drug design and development. The presence of an amine group makes it a promising candidate for various biological assays, particularly in the context of enzyme inhibition studies. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead molecule in anti-inflammatory and antiviral drug discovery.

The pharmacokinetic properties of carbamic acid, (phenylmethyl)-, 4-aminophenyl ester have also been investigated in preclinical models. Research findings indicate that this compound demonstrates good bioavailability when administered orally, which is a critical factor for its potential use as an oral medication. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile at therapeutic doses.

From an environmental perspective, the degradation pathways of carbamic acid, (phenylmethyl)-, 4-aminophenyl ester have been examined under various conditions. Studies reveal that this compound undergoes hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of its corresponding carboxylic acid derivative. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, carbamic acid, (phenylmethyl)-, 4-aminophenyl ester, with CAS number 59257-16-8, represents a valuable compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an interesting target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and therapeutic innovations.